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Compound of Interest

Compound Name: N-cyclopropylthian-4-amine

Cat. No.: B15274592 Get Quote

For immediate reference, it is critical to note that a specific Safety Data Sheet (SDS) for N-
cyclopropylthian-4-amine (CAS No. 1153349-45-1) is not publicly available. The following

disposal procedures are based on the known hazards of the structurally related compound,

cyclopropylamine, and general principles of hazardous waste management. Researchers must

consult their institution's Environmental Health and Safety (EHS) department for specific

guidance and obtain a substance-specific SDS from the supplier before handling this chemical.

N-cyclopropylthian-4-amine is a specialized chemical for research and development

purposes. Proper handling and disposal are paramount to ensure the safety of laboratory

personnel and to maintain environmental compliance. This guide provides a framework for the

safe disposal of N-cyclopropylthian-4-amine, drawing upon the hazardous properties of

similar chemical structures.

Chemical and Physical Properties
The following table summarizes the known properties of N-cyclopropylthian-4-amine and the

closely related compound, cyclopropylamine. The data for cyclopropylamine is used to infer the

likely hazards of N-cyclopropylthian-4-amine in the absence of a specific SDS.
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Property
N-cyclopropylthian-4-
amine

Cyclopropylamine (for
hazard reference)

CAS Number 1153349-45-1 765-30-0[1]

Molecular Formula C₈H₁₅NS C₃H₇N

Molecular Weight 157.28 g/mol 57.09 g/mol [2]

Physical State Not specified (likely liquid) Liquid[2][3]

Appearance Not specified Colorless to light yellow[2][3]

Odor Not specified Ammonia-like[2][3]

Boiling Point Not specified 49 - 50 °C (120 - 122 °F)[2][3]

Flash Point Not specified -25 °C (-13 °F)[2][3]

Density Not specified 0.824 g/cm³[2]

Solubility in Water Not specified Soluble[2]

Hazard Profile (Inferred)
Based on the data for cyclopropylamine, N-cyclopropylthian-4-amine should be treated as a

hazardous substance with the following potential dangers:

High Flammability: Assumed to be a highly flammable liquid and vapor.[2] Keep away from

heat, sparks, open flames, and other ignition sources.[2]

Acute Toxicity: Likely harmful if swallowed or inhaled.[2]

Corrosivity: Presumed to cause severe skin burns and eye damage.[2] It may also be

corrosive to the respiratory tract.

Personal Protective Equipment (PPE)
When handling N-cyclopropylthian-4-amine, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: Flame-retardant lab coat and additional protective clothing as needed.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the disposal of small quantities of N-cyclopropylthian-
4-amine typically found in a research setting.

1. Waste Segregation and Collection:

Liquid Waste:

Collect all liquid waste containing N-cyclopropylthian-4-amine in a designated, properly

labeled, and sealed waste container.

The container should be made of a material compatible with amines and flammable

liquids.

The label should clearly read "Hazardous Waste: N-cyclopropylthian-4-amine,

Flammable, Corrosive, Toxic".

Solid Waste:

Collect any contaminated solid waste (e.g., pipette tips, absorbent materials, gloves) in a

separate, labeled hazardous waste container.

2. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Contain the spill using an inert absorbent material such as vermiculite or sand. Do not use

combustible materials like paper towels as the primary absorbent.
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Carefully collect the absorbed material using non-sparking tools and place it in a sealed

container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating agent, followed by soap and water.

3. Final Disposal:

All waste containing N-cyclopropylthian-4-amine must be disposed of through an approved

hazardous waste disposal facility.[1][4]

Do not dispose of this chemical down the drain or in regular trash.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste containers.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
cyclopropylthian-4-amine.
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Caption: Disposal workflow for N-cyclopropylthian-4-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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